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Compound of Interest

Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B162026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 4''-Hydroxyisojasminin is a naturally occurring secoiridoid glucoside found in

plant species of the Jasminum genus, notably Jasminum mesnyi[1]. Secoiridoids are a class of

monoterpenoids known for their diverse biological activities, making 4''-Hydroxyisojasminin a

compound of interest for further investigation. This technical guide provides a summary of its

known chemical properties and explores its potential biological significance based on its

chemical class. While detailed experimental data on this specific compound is limited in publicly

accessible literature, this document compiles available information and proposes avenues for

future research.

Core Chemical Properties
4''-Hydroxyisojasminin is a complex molecule with the chemical formula C26H38O13[2]. Its

core structure consists of a secoiridoid aglycone linked to a glucose moiety. The key identifiers

and computed properties are summarized below.

Table 1: Chemical Identification of 4''-Hydroxyisojasminin
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Identifier Value Source

IUPAC Name

16-ethylidene-6,7-dihydroxy-

5,9-dimethyl-17-[3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

3,12,18-

trioxatricyclo[13.4.0.0⁶,¹⁰]nona

dec-1(19)-ene-2,13-dione

PubChem

CAS Number 135378-09-5 PubChem

Molecular Formula C26H38O13 PubChem[2]

Molecular Weight 558.6 g/mol PubChem[2]

Canonical SMILES

CC=C1C2CC(=O)OCC3C(CC(

C3(C(COC(=O)C2=COC1OC4

C(C(C(C(O4)CO)O)O)O)C)O)

O)C

PubChem

InChI Key
PYDQUAKPMYNFTL-

UHFFFAOYSA-N
PubChem

Table 2: Computed Physicochemical Properties of 4''-Hydroxyisojasminin

Property Value Source

XLogP3 -1.4 PubChem[2]

Hydrogen Bond Donor Count 7 PubChem[2]

Hydrogen Bond Acceptor

Count
13 PubChem[2]

Rotatable Bond Count 9 PubChem[2]

Topological Polar Surface Area 202 Å² PubChem[2]

Heavy Atom Count 39 PubChem

Complexity 981 PubChem[2]
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Note: The data in Table 2 are computationally generated and have not been experimentally

verified in the available literature.

Experimental Protocols
Detailed experimental protocols for the specific isolation and characterization of 4''-
Hydroxyisojasminin are not readily available in the reviewed literature. However, a general

methodology for the isolation of secoiridoid glycosides from Jasminum species can be inferred

from various studies.

General Isolation and Purification Workflow for
Secoiridoid Glycosides from Jasminum species
The following workflow represents a typical approach for the isolation of compounds like 4''-
Hydroxyisojasminin.
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A generalized workflow for the isolation and characterization of secoiridoid glycosides.
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Methodology:

Plant Material Collection and Preparation: Leaves of Jasminum mesnyi are collected, air-

dried, and ground into a fine powder.

Extraction: The powdered plant material is typically extracted with a polar solvent like

methanol or ethanol at room temperature or using a Soxhlet apparatus. The solvent is then

evaporated under reduced pressure to yield a crude extract.

Fractionation: The crude extract is suspended in water and subjected to sequential liquid-

liquid partitioning with solvents of increasing polarity, such as n-hexane, chloroform, ethyl

acetate, and n-butanol. Secoiridoid glycosides are typically enriched in the more polar

fractions (e.g., ethyl acetate and n-butanol).

Chromatographic Purification: The polar fractions are subjected to multiple steps of column

chromatography. Initial separation may be performed on silica gel, followed by size-exclusion

chromatography on Sephadex LH-20.

Final Purification: Final purification to obtain the pure compound is often achieved using

preparative High-Performance Liquid Chromatography (HPLC).

Structure Elucidation: The structure of the isolated compound is determined using a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) (¹H,

¹³C, COSY, HMQC, HMBC), Mass Spectrometry (MS), Infrared (IR), and Ultraviolet-Visible

(UV) spectroscopy.

Biological Activity and Potential Signaling Pathways
While specific studies on the biological activity and mechanism of action of 4''-
Hydroxyisojasminin are limited, the broader class of secoiridoids from Jasminum species is

known to possess various pharmacological properties, including antioxidant and anti-

inflammatory effects[3][4][5][6]. Plant extracts of Jasminum mesnyi, which contain 4''-
Hydroxyisojasminin, have been reported to exhibit anthelmintic and wound-healing

properties[7][8].

Proposed Anti-Inflammatory Signaling Pathway
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Based on the known anti-inflammatory activity of other secoiridoids, it is plausible that 4''-
Hydroxyisojasminin may exert its effects through the modulation of key inflammatory

signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway. NF-κB is a crucial

transcription factor that regulates the expression of numerous pro-inflammatory genes.

Hypothetical Mechanism of Action:

It is proposed that 4''-Hydroxyisojasminin may inhibit the activation of the NF-κB pathway.

This could occur through the inhibition of IκB kinase (IKK), which would prevent the

phosphorylation and subsequent degradation of the inhibitor of NF-κB (IκB). As a result, NF-κB

would remain sequestered in the cytoplasm and be unable to translocate to the nucleus to

initiate the transcription of pro-inflammatory target genes.
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A proposed mechanism for the anti-inflammatory activity of 4''-Hydroxyisojasminin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b162026?utm_src=pdf-body-img
https://www.benchchem.com/product/b162026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion and Future Directions
4''-Hydroxyisojasminin is a secoiridoid glucoside with a well-defined chemical structure.

While its fundamental chemical properties have been computationally predicted, there is a

notable lack of comprehensive experimental data regarding its physicochemical characteristics

and biological activity. The proposed anti-inflammatory mechanism via inhibition of the NF-κB

pathway is hypothetical and requires experimental validation. Future research should focus on

the targeted isolation of 4''-Hydroxyisojasminin to perform detailed spectroscopic and

crystallographic analysis, determine its physicochemical properties, and investigate its

pharmacological activities and underlying mechanisms of action. Such studies will be crucial in

unlocking the full therapeutic potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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